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Compound of Interest

Compound Name: Cog 133 tfa

Cat. No.: B15609290

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cog 133, an apolipoprotein E (ApoE) mimetic peptide, has garnered significant interest in the

scientific community for its potent anti-inflammatory and neuroprotective properties. As a

fragment of the ApoE protein, Cog 133 competes with the full-length ApoE for binding to the

low-density lipoprotein (LDL) receptor.[1] Additionally, it functions as an antagonist of the α7

nicotinic acetylcholine receptor (nAChR) with an IC50 of 445 nM.[1] These dual activities make

Cog 133 a compelling candidate for research in neurodegenerative diseases,

neuroinflammation, and other inflammatory conditions.

This document provides detailed protocols for the preparation of Cog 133 trifluoroacetate (TFA)

salt stock solutions, ensuring optimal solubility, stability, and performance in various

experimental settings.

Quantitative Data Summary
The following table summarizes key quantitative information for the preparation of Cog 133
TFA stock solutions.
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Parameter Value/Recommendation Source

Molecular Weight 2169.71 g/mol [1]

Form Lyophilized powder (TFA salt) Typical

Solubility in PBS
Up to 100 mg/mL (requires

sonication)
MedChemExpress

Recommended Stock

Concentration
1-10 mM General Practice

Storage of Lyophilized Peptide -20°C or -80°C in a desiccator General Peptide Handling

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Working Dilutions (In Vitro) 0.02 µM - 20 µM [2][3]

Working Dosages (In Vivo)
0.3 µM - 3 µM (i.p.), 1 mg/kg

(intratracheal)
[1][2][4]

Experimental Protocols
Protocol 1: Reconstitution of Cog 133 TFA in Aqueous
Buffer (e.g., PBS)
This protocol is recommended for most in vitro and in vivo applications where an aqueous-

based solution is required.

Materials:

Cog 133 TFA lyophilized powder

Sterile, nuclease-free phosphate-buffered saline (PBS), pH 7.4

Sterile, low-protein binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer
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Bath sonicator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Cog 133 TFA to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from entering the

vial upon opening, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of sterile PBS

(pH 7.4) to the vial to achieve the desired stock concentration (e.g., for a 10 mM stock

solution, add the appropriate volume of PBS to the entire contents of the vial based on the

net peptide weight).

Initial Dissolution: Gently swirl the vial or pipette the solution up and down to facilitate initial

dissolution. Do not shake vigorously, as this can cause peptide aggregation.

Sonication: If the peptide does not fully dissolve, place the vial in a bath sonicator for 5-10

minute intervals. Check for complete dissolution after each interval. The solution should be

clear and free of visible particulates.

Aliquoting: Once the peptide is fully dissolved, dispense the stock solution into sterile, low-

protein binding polypropylene microcentrifuge tubes in volumes appropriate for single-use

experiments. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Protocol 2: Handling and Dissolving Hydrophobic or
Difficult-to-Dissolve Peptides
While Cog 133 is reported to be soluble in aqueous buffers, some batches or specific

experimental conditions may present solubility challenges. This protocol provides a general

approach for such cases.

Materials:
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Cog 133 TFA lyophilized powder

High-purity organic solvent (e.g., DMSO, DMF, or acetonitrile)

Sterile aqueous buffer (e.g., PBS or sterile water)

Sterile, low-protein binding polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Procedure:

Equilibration and Centrifugation: Follow steps 1 and 2 from Protocol 1.

Initial Organic Solvent Dissolution: Add a small, precise volume of the chosen organic

solvent (e.g., DMSO) to the lyophilized peptide to create a concentrated stock solution.

Gently vortex to dissolve.

Aqueous Dilution: While gently vortexing, slowly add the sterile aqueous buffer to the

concentrated organic stock solution in a dropwise manner until the desired final

concentration and solvent composition are reached. Note: Ensure the final concentration of

the organic solvent is compatible with your experimental system (typically <1% for cell-based

assays).

Aliquoting and Storage: Follow steps 6 and 7 from Protocol 1.

Mandatory Visualizations
Cog 133 Mechanism of Action: LDL Receptor
Competition
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Caption: Cog 133 competes with ApoE for LDL receptor binding.

Cog 133 Mechanism of Action: α7 nAChR Antagonism
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Caption: Cog 133 acts as an antagonist at the α7 nAChR.

Experimental Workflow: Preparing Cog 133 Stock
Solution
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Caption: Workflow for Cog 133 TFA stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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